Cas no 65451-19-6 (Benzenepropanoic acid, b-[(2-phenylacetyl)amino]-)

• Product Name: Benzenepropanoic acid, b-[(2-phenylacetyl)amino]-
• CAS No: 65451-19-6
• Molecular Formula: C₁₇H₁₇NO₃
• Molecular Weight: 283.32178
• CID: 501584
• PubChem ID: 3102733

Benzenepropanoic acid, b-[(2-phenylacetyl)amino]- Properties

Names and Identifiers

• Benzenepropanoic acid, b-[(2-phenylacetyl)amino]-
• (DL)-N-(Phenylacetyl)-3-amino-3-phenylpropanoic acid
• 3-phenyl-3-[(2-phenylacetyl)amino]propanoic acid
• DL-N-(PHENYLACETYL)-3-AMINO-3-PHENYL PROPANOIC ACID
• Benzenepropanoic acid, b-[(phenylacetyl)amino]-, (?à)-
• Benzenepropanoicacid, b-[(phenylacetyl)amino]- (9CI)
• 3-PHENYL-3-(2-PHENYLACETAMIDO)PROPANOIC ACID
• 3-phenyl-3-[(phenylacetyl)amino]propanoic acid
• MLS001207206
• CBMicro_021657
• 3-PHENYL-3-(2-PHENYLACETAMIDO)PROPANOICACID
• BIM-0021516.P001
• SCHEMBL6956276
• DTXSID20389248
• HMS2823N19
• AKOS016183321
• 3-Phenyl-3-phenylacetylamino-propionic acid
• Oprea1_746637
• 65451-19-6
• SMR000513738
• Oprea1_300843
• SR-01000356323-1
• SR-01000356323
• AKOS000158581
• CCG-9068
• CHEMBL1486736
• HMS1671N02

• InChIKey： URKWJOAJRKPEFW-UHFFFAOYSA-N
• Inchi： InChI=1S/C17H17NO3/c19-16(11-13-7-3-1-4-8-13)18-15(12-17(20)21)14-9-5-2-6-10-14/h1-10,15H,11-12H2,(H,18,19)(H,20,21)
• SMILES： C1=CC=C(C=C1)CC(=O)NC(CC(=O)O)C2=CC=CC=C2

Computed Properties

• Exact Mass: 283.121
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 6
• Monoisotopic Mass: 283.121
• Heavy Atom Count: 21
• Complexity: 344
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.2
• Topological Polar Surface Area: 66.4Ų